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Compound of Interest

Compound Name: Terrestrosin K

Cat. No.: B2746567 Get Quote

CAS Number: 193605-07-1

Chemical Formula: C₅₁H₈₂O₂₄

Molecular Weight: 1079.2 g/mol [1]

Introduction
Terrestrosin K is a steroidal saponin isolated from the fruit of Tribulus terrestris L., a plant with

a long history of use in traditional medicine.[2][3] This technical guide provides a

comprehensive overview of the available scientific information on Terrestrosin K, focusing on

its chemical properties, potential biological activities, and the experimental methodologies

relevant to its study. This document is intended for researchers, scientists, and professionals in

the field of drug development and natural product chemistry. While specific data on

Terrestrosin K is limited, this guide draws upon existing knowledge of related compounds and

extracts from Tribulus terrestris to provide a foundational understanding.

Physicochemical Properties
A summary of the known physicochemical properties of Terrestrosin K is presented in the

table below.
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Property Value Reference

CAS Number 193605-07-1

Molecular Formula C₅₁H₈₂O₂₄ [1]

Molecular Weight 1079.2 g/mol [1]

Appearance Powder

Purity ≥98% (Commercially available)

Solubility Soluble in DMSO

Biological Activities and Potential Therapeutic
Applications
While research specifically targeting Terrestrosin K is not extensive, studies on extracts of

Tribulus terrestris and related saponins suggest several potential therapeutic applications. It is

important to note that the activities described below are largely attributed to the plant extract or

other saponin constituents and require specific investigation for Terrestrosin K.

Anticancer Activity
Extracts of Tribulus terrestris have demonstrated cytotoxic effects against various cancer cell

lines.[4] The proposed mechanism of action for saponins from this plant involves the induction

of apoptosis through both intrinsic and extrinsic pathways.[2][4] This includes the modulation of

key apoptosis-regulating proteins such as Bax and Bcl-2, and the activation of caspases.[4]

Table of Cytotoxic Activities of Tribulus terrestris Extracts and Related Saponins
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Compound/Extract Cell Line IC₅₀ Value Reference

Tribulus terrestris

Methanolic Extract

MCF-7 (Breast

Cancer)
218.19 µg/mL

Tribulus terrestris

Methanolic Extract
A549 (Lung Cancer) 179.62 µg/mL

Terrestrosin D
PC-3 (Prostate

Cancer)
Not specified [5]

Terrestrosin K Data not available Data not available

Cardiovascular and Cerebrovascular Protection
Terrestrosin K has been noted for its potential in treating cardiovascular and cerebrovascular

diseases.[6] The cardioprotective effects of Tribulus terrestris extracts are thought to be linked

to their antioxidant properties and their ability to mitigate ischemia-reperfusion injury.[7][8] The

underlying mechanisms may involve the activation of signaling pathways such as the

AMPK/SIRT1/PGC-1α pathway, which is crucial for mitochondrial function.[7][8][9]

Anti-inflammatory Activity
Extracts from Tribulus terrestris have shown anti-inflammatory properties.[10] A proposed

mechanism for this activity is the inhibition of the NF-κB signaling pathway, a key regulator of

inflammation.[11] Compounds isolated from the plant have been shown to suppress the

production of inflammatory mediators like nitric oxide (NO) in lipopolysaccharide (LPS)-

stimulated macrophages.[10]

Experimental Protocols
Detailed experimental protocols specifically for Terrestrosin K are not readily available in the

scientific literature. However, based on standard methodologies for the study of saponins, the

following protocols can be adapted.

Isolation and Purification of Terrestrosin K from Tribulus
terrestris
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The isolation of steroidal saponins from Tribulus terrestris typically involves solvent extraction

followed by various chromatographic techniques.

Experimental Workflow for Saponin Isolation
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Dried and powdered fruit of Tribulus terrestris

Extraction with 80% ethanol

Concentration of extract under reduced pressure

Partitioning with n-butanol and water

n-Butanol fraction

Column chromatography on silica gel

Elution with a gradient of chloroform-methanol

Further purification by preparative HPLC

Pure Terrestrosin K

Click to download full resolution via product page

Caption: A general workflow for the isolation of Terrestrosin K.
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Extraction: The dried and powdered fruits of Tribulus terrestris are extracted with a solvent

such as 80% ethanol at room temperature.[12]

Concentration: The resulting extract is concentrated under reduced pressure to yield a crude

extract.

Partitioning: The crude extract is suspended in water and partitioned with n-butanol. The n-

butanol fraction, which contains the saponins, is collected.

Column Chromatography: The n-butanol fraction is subjected to column chromatography on

a silica gel column.

Elution: The column is eluted with a solvent gradient, typically chloroform-methanol, to

separate different fractions.

Preparative HPLC: Fractions containing Terrestrosin K are further purified using preparative

high-performance liquid chromatography (HPLC) to yield the pure compound.

In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is commonly used to determine the cytotoxic

potential of a compound.

Experimental Workflow for MTT Assay
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Seed cancer cells in a 96-well plate

Incubate for 24 hours

Treat cells with varying concentrations of Terrestrosin K

Incubate for 24-72 hours

Add MTT solution to each well

Incubate for 2-4 hours

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm

Calculate IC50 value
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Subcutaneous injection of cancer cells into immunocompromised mice

Allow tumors to grow to a palpable size

Randomize mice into treatment and control groups

Administer Terrestrosin K or vehicle control (e.g., intraperitoneally)

Monitor tumor size and body weight regularly

Euthanize mice at the end of the study

Excise tumors for weighing and further analysis (e.g., immunohistochemistry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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